Cas no 346724-04-7 (2-(2-Ethoxy-4-formylphenoxy)acetamide)

• Product Name: 2-(2-Ethoxy-4-formylphenoxy)acetamide
• CAS No: 346724-04-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD01922673
• CID: 1463631
• PubChem ID: 874614
• Update Time: 2025-06-09

2-(2-Ethoxy-4-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-ethoxy-4-formylphenoxy)-
• 2-(2-Ethoxy-4-formyl-phenoxy)-acetamide
• HMS2684D23
• CBMicro_019827
• CHEMBL1375738
• SMR000290840
• ALBB-007488
• BIM-0019725.P001
• BBL016170
• VS-05189
• STK348800
• SCHEMBL2560646
• CS-0307852
• CCG-14199
• MFCD01922673
• Cambridge id 6130963
• SVAIFXRICURVNE-UHFFFAOYSA-N
• EN300-08921
• Z18488655
• 346724-04-7
• Oprea1_232839
• AKOS000117648
• MLS000718572
• 2-(2-ethoxy-4-formylphenoxy)acetamide
• 2-(2-Ethoxy-4-formylphenoxy)acetamide

• MDL： MFCD01922673
• Inchi： 1S/C11H13NO4/c1-2-15-10-5-8(6-13)3-4-9(10)16-7-11(12)14/h3-6H,2,7H2,1H3,(H2,12,14)
• InChI Key： SVAIFXRICURVNE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=CC=1OCC(N)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 455.8±35.0 °C at 760 mmHg
• Flash Point: 252.9±22.3 °C
• PSA: 78.62
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2-Ethoxy-4-formylphenoxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Ethoxy-4-formylphenoxy)acetamide

2-(2-Ethoxy-4-formylphenoxy)acetamide (CAS No. 346724-04-7): An Overview of Its Structure, Properties, and Applications

2-(2-Ethoxy-4-formylphenoxy)acetamide (CAS No. 346724-04-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes an acetamide group, an ethoxy substituent, and a formyl group attached to a phenyl ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 2-(2-Ethoxy-4-formylphenoxy)acetamide is C₁₁H₁₃NO₄, with a molecular weight of approximately 223.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as ethyl 4-formylphenyl ether and acetic anhydride. The synthesis process involves several steps, including nucleophilic substitution, esterification, and amidation reactions, which are carefully optimized to achieve high yields and purity.

In terms of physical properties, 2-(2-Ethoxy-4-formylphenoxy)acetamide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various analytical techniques and applications in solution-based processes. The compound also exhibits good thermal stability, with a melting point ranging from 135 to 138°C.

The chemical reactivity of 2-(2-Ethoxy-4-formylphenoxy)acetamide is primarily influenced by the presence of the formyl group, which can participate in a variety of chemical reactions such as nucleophilic addition, condensation, and reduction. These reactions can be used to modify the compound's structure or to incorporate it into more complex molecular architectures. For example, the formyl group can be reduced to a hydroxymethyl group using sodium borohydride or catalytic hydrogenation, leading to the formation of new derivatives with different functional properties.

In the field of pharmaceutical research, 2-(2-Ethoxy-4-formylphenoxy)acetamide has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have investigated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary data suggest that the compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in vitro.

Beyond its pharmaceutical applications, 2-(2-Ethoxy-4-formylphenoxy)acetamide has also been explored for its use in materials science. Its unique combination of functional groups makes it a suitable candidate for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. For instance, researchers have developed polymeric materials incorporating this compound that exhibit improved adhesion, flexibility, and resistance to environmental degradation.

To further understand the biological activity and potential therapeutic applications of 2-(2-Ethoxy-4-formylphenoxy)acetamide, several in vitro and in vivo studies have been conducted. In cell culture experiments, the compound has been shown to exhibit dose-dependent anti-inflammatory effects by downregulating the expression of inflammatory markers in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, animal models have been used to evaluate its efficacy in reducing inflammation and tissue damage in conditions such as arthritis and neurodegenerative diseases.

The safety profile of 2-(2-Ethoxy-4-formylphenoxy)acetamide is another critical aspect that has been extensively studied. Toxicological assessments have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully characterize its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-(2-Ethoxy-4-formylphenoxy)acetamide (CAS No. 346724-04-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its biological activity and therapeutic potential, paving the way for new innovations in drug discovery and advanced materials.